Cas no 2004041-04-5 (2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)propanamide)

• Product Name: 2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)propanamide
• CAS No: 2004041-04-5
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 6370330
• PubChem ID: 165520210
• Update Time: 2025-10-31

2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)propanamide
• 2004041-04-5
• EN300-1298354

• Inchi： 1S/C8H14N4O/c1-5-3-6(11-12(5)2)4-7(9)8(10)13/h3,7H,4,9H2,1-2H3,(H2,10,13)
• InChI Key： ZKCYYNVNARTSFP-UHFFFAOYSA-N
• SMILES： O=C(C(CC1C=C(C)N(C)N=1)N)N

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 86.9Ų

Additional information on 2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)propanamide

Professional Introduction to 2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)propanamide (CAS No. 2004041-04-5)

2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)propanamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 2004041-04-5, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound includes a pyrazole moiety, which is a heterocyclic aromatic ring system known for its broad spectrum of biological activities.

The presence of the 1,5-dimethyl-1H-pyrazol-3-yl group in the molecular framework enhances the compound's pharmacological profile, making it a valuable candidate for further investigation. Pyrazole derivatives are widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The amide functional group in the compound contributes to its solubility and bioavailability, which are critical factors in drug formulation and delivery.

Recent research has highlighted the importance of pyrazole-based compounds in the development of novel therapeutic agents. Studies have demonstrated that modifications in the pyrazole ring can significantly alter the biological activity of these compounds. For instance, the introduction of alkyl or aryl groups can enhance binding affinity to target enzymes or receptors. In the case of 2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)propanamide, the dimethyl substitution on the pyrazole ring may contribute to its stability and reactivity under various conditions.

In addition to its structural significance, this compound has shown promise in preclinical studies as a potential lead for drug discovery. Researchers have explored its interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. The compound's ability to modulate these pathways could make it useful in treating a range of diseases, particularly those related to inflammation and metabolic disorders.

The synthesis of 2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)propanamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic methods are critical for producing sufficient quantities of the compound for further characterization and testing.

Characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been utilized to confirm the structure of 2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)propanamide. These analytical methods provide detailed information about the molecular structure, purity, and thermal stability of the compound. Such data are essential for understanding its behavior in biological systems and for optimizing its pharmacological properties.

The pharmacokinetic profile of 2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)propanamide is another area of interest. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) properties to assess its potential as a drug candidate. Understanding these properties helps in predicting how the compound will behave in vivo and aids in designing effective dosing regimens.

In conclusion, 2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)propanamide is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of pyrazole derivatives continues to grow, compounds like this one are likely to play a crucial role in the discovery and development of new therapeutic agents.